Cas no 1251597-37-1 (N-(2,4-dimethoxyphenyl)-2-({6-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide)

• Product Name: N-(2,4-dimethoxyphenyl)-2-({6-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide
• CAS No: 1251597-37-1
• MF: C₂₅H₂₉N₅O₄S
• MW: 495.593864202499
• CID: 5396152
• Update Time: 2025-05-20

N-(2,4-dimethoxyphenyl)-2-({6-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)-2-[6-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl]sulfanylacetamide
• N-(2,4-dimethoxyphenyl)-2-({6-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide

• Inchi： 1S/C25H29N5O4S/c1-32-18-8-9-19(22(14-18)34-3)28-24(31)16-35-25-15-23(26-17-27-25)30-12-10-29(11-13-30)20-6-4-5-7-21(20)33-2/h4-9,14-15,17H,10-13,16H2,1-3H3,(H,28,31)
• InChI Key： LFKJICWQSAYFTK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1OC)(=O)CSC1=CC(N2CCN(C3=CC=CC=C3OC)CC2)=NC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-(2,4-dimethoxyphenyl)-2-({6-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide

Introduction to N-(2,4-dimethoxyphenyl)-2-({6-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide and Its Significance in Modern Chemical Biology

N-(2,4-dimethoxyphenyl)-2-({6-[4-(2-methoxyphenylpiperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide) is a compound with a complex and intriguing structure that has garnered significant attention in the field of chemical biology. This molecule, identified by its CAS number 1251597-37-1, represents a convergence of multiple pharmacophoric elements that make it a promising candidate for further exploration in drug discovery and therapeutic development.

The chemical structure of this compound is characterized by the presence of several key functional groups, including dimethoxyphenyl and piperazine moieties. These features not only contribute to its unique physicochemical properties but also suggest potential interactions with biological targets. The pyrimidin-4-yl sulfanyl group further enhances its complexity, offering multiple sites for functionalization and interaction with biological systems.

In recent years, there has been a growing interest in the development of small molecules that can modulate neurotransmitter systems. The piperazine component of this compound is particularly noteworthy, as piperazine derivatives are well-known for their ability to interact with various neurotransmitter receptors. This has led to their exploration as potential treatments for neurological and psychiatric disorders. The presence of the 2-methoxyphenyl group may further enhance its affinity for these targets, making it a valuable scaffold for drug design.

The dimethoxyphenyl moiety is another critical feature of this compound. Dimethoxyphenyl derivatives have been extensively studied for their pharmacological properties, including their role as intermediates in the synthesis of antipsychotic and antidepressant drugs. The combination of these groups in N-(2,4-dimethoxyphenyl)-2-({6-[4-(2-methoxyphenylpiperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide suggests that it may exhibit multiple pharmacological activities simultaneously.

The sulfanyl group at the 6-position of the pyrimidine ring adds another layer of complexity to this molecule. Sulfanyl-containing compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The strategic placement of this group in the molecule may enhance its ability to interact with biological targets, potentially leading to novel therapeutic applications.

In the context of current research, N-(2,4-dimethoxyphenyl)-2-({6-[4-(2-methoxyphenylpiperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide is being investigated for its potential as a tool compound in chemical biology studies. Its unique structure makes it a valuable scaffold for the development of new ligands that can modulate neurotransmitter systems. Additionally, its complex architecture suggests that it may have applications in the discovery of novel therapeutic agents targeting neurological and psychiatric disorders.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of various functional groups, including the introduction and protection of the sulfanyl group. This level of synthetic complexity underscores the challenges and rewards associated with developing new drug candidates from scratch.

The pharmacological profile of N-(2,4-dimethoxyphenyl)-2-({6-[4-(2-methoxyphenylpiperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide is still under investigation, but preliminary studies suggest that it may exhibit potent activity at multiple targets. This polypharmacological activity could make it an attractive candidate for combination therapy approaches, where multiple mechanisms are targeted simultaneously to achieve better therapeutic outcomes.

The development of new drugs is often a lengthy and complex process involving multiple stages from discovery to clinical trials. However, compounds like N-(2,4-dimethoxyphenyl)-2-({6-[4-(2-methoxyphenylpiperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide offer hope by providing new starting points for drug discovery efforts. Their unique structures and potential biological activities make them valuable tools for researchers working to develop new treatments for various diseases.

In conclusion, N-(2,4-dimethoxyphenyl)-2-({6-[4-(2-methoxyphenylpiperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide is a fascinating compound with significant potential in the field of chemical biology. Its complex structure and diverse functional groups make it a promising candidate for further exploration in drug discovery and therapeutic development. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play an important role in the future development of novel treatments for neurological and psychiatric disorders.